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Compound of Interest

Compound Name: BOC-ALA-PRO-OH

Cat. No.: B8802808 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical reagents like BOC-ALA-PRO-OH.

While a specific Safety Data Sheet (SDS) for BOC-ALA-PRO-OH is not readily available, data

from analogous compounds such as Boc-Ala-OH and general guidelines for handling peptide

compounds provide a strong basis for safe operational and disposal procedures. Adherence to

these protocols is crucial for minimizing risks and ensuring the integrity of your research.

Personal Protective Equipment (PPE)
When working with BOC-ALA-PRO-OH, which is typically a white to off-white powder, the

primary goal is to prevent inhalation of dust particles and avoid direct contact with skin and

eyes.[1] The following personal protective equipment is recommended.
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PPE Category Item Specifications & Rationale

Eye Protection Safety Glasses or Goggles

Should meet ANSI Z.87.1

standards to protect from

chemical splashes and

airborne particles.[2][3]

Hand Protection Disposable Nitrile Gloves

Provides a barrier against

accidental skin contact.[2]

Gloves should be inspected

before use and changed

immediately if contaminated.[2]

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect skin and

clothing from spills.[3][4]

Respiratory Protection Dust Mask (N95 or equivalent)

Recommended when handling

the powder outside of a fume

hood to prevent inhalation of

fine particles.[5][6]

Operational Plan: Step-by-Step Handling Procedure
Following a systematic workflow is essential for both safety and experimental accuracy.

Preparation: Before handling the compound, ensure that the designated workspace is clean

and uncluttered.[4] Put on all required personal protective equipment.

Weighing: Since BOC-ALA-PRO-OH is a powder, it is best to weigh it in a chemical fume

hood or a designated area with good ventilation to minimize dust inhalation.[5]

Solubilization: If the experimental protocol requires the compound to be in solution, use the

appropriate solvent as specified. For similar compounds, solvents like Dimethylformamide

(DMF) or acetic acid are often used.[1][7] Add the solvent slowly to the powder to avoid

splashing.
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Storage: Store BOC-ALA-PRO-OH in a cool, dry, and well-ventilated area, away from

incompatible materials like strong oxidizing agents.[1] Recommended storage temperature is

often between 0-8°C.[7] Keep the container tightly sealed.[1]

Below is a workflow diagram illustrating the safe handling of BOC-ALA-PRO-OH.

Caption: Workflow for handling BOC-ALA-PRO-OH.

Disposal Plan
Proper disposal of chemical waste is critical to protect both personnel and the environment.

Unused Product: If the material is uncontaminated and unused, it may be possible to recycle

it. Consult with the supplier for guidance.[1]

Contaminated Waste: All disposable materials that have come into contact with BOC-ALA-
PRO-OH, such as gloves, weigh boats, and pipette tips, should be collected in a designated

and clearly labeled chemical waste container.

Liquid Waste: Solutions containing BOC-ALA-PRO-OH should also be collected in a labeled

chemical waste container. Do not pour chemical waste down the drain.[1]

Regulatory Compliance: All waste must be handled and disposed of in accordance with local,

state, and federal regulations.[1] If you are unsure about the proper disposal procedures,

contact your institution's Environmental Health and Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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